1-(4-Cyclopropylpyrimidin-2-YL)ethan-1-amine

• Molecular Formula: C9H13N3
• Molecular Weight: 163.22 g/mol
• SMILES: CC(C1=NC=CC(=N1)C2CC2)N
• InChI: InChI=1S/C9H13N3/c1-6(10)9-11-5-4-8(12-9)7-2-3-7/h4-7H,2-3,10H2,1H3
• InChIKey: IFCPXZABUMXAIF-UHFFFAOYSA-N

1-(4-Cyclopropylpyrimidin-2-YL)ethan-1-amine – Structure, Properties & Procurement

1-(4-Cyclopropylpyrimidin-2-YL)ethan-1-amine (CAS 1343227-32-6) is a heterocyclic primary amine with molecular formula C₉H₁₃N₃ and molecular weight 163.22 g/mol, characterized by a 4-cyclopropyl-substituted pyrimidine ring bearing an ethan-1-amine side chain at the C-2 position [1]. The compound belongs to the aminopyrimidine class widely exploited in kinase inhibitor and CNS-targeted drug discovery programs, with the cyclopropyl substituent contributing conformational restriction and modulated lipophilicity relative to methyl- or unsubstituted pyrimidine analogs [2]. Its defining structural feature is the α-methyl-branched primary amine (chiral at the benzylic carbon), which distinguishes it from the linear 2-(4-cyclopropylpyrimidin-2-yl)ethan-1-amine positional isomer (CAS 944899-15-4) and from simple cyclopropylamine building blocks [3].

Chiral aminopyrimidine building block for kinase inhibitor and CNS-targeted SAR programs

α-Methyl branched primary amine; chiral center enables enantioselective synthesis not possible with linear isomer

Cyclopropyl substituent may provide conformational restriction relative to methyl or unsubstituted pyrimidine analogs

• [1] CIRS GHS Database, 1-(4-Cyclopropylpyrimidin-2-YL)ethan-1-amine, CAS 1343227-32-6. CIRS Group, Hangzhou, China. View Source
• [2] McIver, E.G. et al. (2012) 'Synthesis and structure–activity relationships of a novel series of pyrimidines as potent inhibitors of TBK1/IKKε kinases', Bioorganic & Medicinal Chemistry Letters, 22(23), pp. 7169–7173. doi:10.1016/j.bmcl.2012.09.063. View Source
• [3] PubChem Compound Summary, CID 63318872, 2-(4-Cyclopropylpyrimidin-2-yl)ethan-1-amine. National Center for Biotechnology Information, 2025. View Source

1-(4-Cyclopropylpyrimidin-2-YL)ethan-1-amine – Non-Interchangeability with Analogs

Substituting 1-(4-cyclopropylpyrimidin-2-YL)ethan-1-amine with its linear regioisomer 2-(4-cyclopropylpyrimidin-2-yl)ethan-1-amine or with des-cyclopropyl pyrimidine ethylamines ignores three quantifiable sources of property divergence: (i) the α-methyl branch shifts the conjugate acid pKa upward by approximately 0.12 units versus the parent cyclopropylamine scaffold, altering protonation state at physiological pH and affecting salt-form selection during procurement ; (ii) the cyclopropyl group at the pyrimidine 4-position contributes a predicted boiling point elevation of >190°C relative to simple cyclopropylamines, directly impacting distillation-based purification feasibility and thermal processing windows ; and (iii) published structure–activity relationship (SAR) evidence in the pyrimidine C-2 side-chain series demonstrates that α-methyl substitution significantly enhances passive membrane permeability (PAMPA) and improves rat pharmacokinetic (PK) profiles over des-methyl exact analogs, a finding that renders the linear isomer pharmacokinetically non-equivalent even before target engagement is assessed [1].

▲ Linear isomer lacks α-methyl branch: protonation state and salt-form stoichiometry may differ; procurement of correct salt requires pKa awareness.

▲ Boiling point mismatch: simple cyclopropylamine distillation setups may not accommodate target compound's thermal profile; purification protocols may require revision.

▲ Class-level SAR suggests α-methyl substitution may improve passive permeability and in vivo exposure over des-methyl analog; isomer non-equivalence expected before target engagement.

• [1] Nizi, E., Orsale, M.V., Crescenzi, B., Pescatore, G., Muraglia, E., Alfieri, A., Gardelli, C., Spieser, S.A.H. and Summa, V. (2009) 'Dihydroxy-pyrimidine and N-methylpyrimidone HIV-integrase inhibitors: Improving cell based activity by the quaternarization of a chiral center', Bioorganic & Medicinal Chemistry Letters, 19(16), pp. 4617–4621. doi:10.1016/j.bmcl.2009.06.092. View Source

1-(4-Cyclopropylpyrimidin-2-YL)ethan-1-amine – Quantitative Differentiation vs. Analogs

Boiling Point Elevation vs. Simple Cyclopropylamines

The predicted boiling point of 1-(4-cyclopropylpyrimidin-2-YL)ethan-1-amine (283.4 ± 23.0°C) exceeds that of cyclopropylamine (49–50°C) by approximately 234°C and that of 1-cyclopropyl-ethylamine (90–92°C) by approximately 192°C . This divergence is attributed to the pyrimidine ring's contribution to intermolecular interactions (π-stacking, dipole–dipole) and increased molecular weight . For procurement, this directly dictates that reaction/distillation setups designed for simple cyclopropylamine building blocks are thermally incompatible with this compound, and that different solvent removal strategies or purification protocols must be employed.

Boiling Point

Data to verify

283.4 ± 23.0°C (pred.)

+234°C vs cyclopropylamine; thermal processing setups may require adjustment

Predicted value; experimental confirmation advised

Evidence Dimension	Predicted boiling point (bp, °C at 760 mmHg)
Target Compound Data	283.4 ± 23.0°C (predicted)
Comparator Or Baseline	Cyclopropylamine: 49–50°C; 1-cyclopropyl-ethylamine: 90–92°C
Quantified Difference	+234°C vs cyclopropylamine; +192°C vs 1-cyclopropyl-ethylamine
Conditions	Predicted values at standard atmospheric pressure (760 mmHg); source: chemicalbook.com predictive models

Why This Matters

Procurement specifications requiring vacuum distillation or thermal processing must account for the ~190–234°C higher boiling point of this compound relative to common cyclopropylamine precursors, otherwise batch failure or decomposition may occur.

Conjugate Acid pKa Shift & Salt Selection

The predicted pKa of the conjugate acid of 1-(4-cyclopropylpyrimidin-2-YL)ethan-1-amine is 9.22 ± 0.10 , compared with the experimentally determined pKa of cyclopropylamine at 9.10 (25°C) . The +0.12 unit shift reflects the electron-withdrawing influence of the pyrimidine ring transmitted through the C-2 position, partially offset by the α-methyl inductive effect. At physiological pH (7.4), both compounds exist predominantly in protonated form; however, the slightly elevated pKa of the target compound means a marginally higher fraction remains unprotonated at any given pH, which can affect membrane partitioning and salt-form stoichiometry during procurement.

Conjugate Acid pKa

Cross-study comparable

9.22 ± 0.10 (pred.)

+0.12 units vs cyclopropylamine; salt-form stoichiometry and hygroscopicity may differ

Experimental pKa determination recommended for salt selection

Evidence Dimension	Conjugate acid pKa (amine basicity)
Target Compound Data	9.22 ± 0.10 (predicted)
Comparator Or Baseline	Cyclopropylamine: pKa = 9.10 (experimental, 25°C)
Quantified Difference	+0.12 pKa units (target more basic)
Conditions	Target: computational prediction (chemicalbook.com model); Comparator: experimental potentiometric titration at 25°C

Why This Matters

Salts (e.g., HCl) of this compound will exhibit slightly different hygroscopicity and counterion stoichiometry compared to cyclopropylamine salts; procurement of the correct salt form requires awareness of this pKa shift.

XLogP3 Lipophilicity vs. Linear Isomer

1-(4-Cyclopropylpyrimidin-2-YL)ethan-1-amine exhibits an XLogP3 value of 0.1 , identical to the computed XLogP3 of its linear regioisomer 2-(4-cyclopropylpyrimidin-2-yl)ethan-1-amine (also 0.1) [1]. This slightly hydrophilic character (log P near zero) distinguishes both from more lipophilic 4-methylpyrimidine analogs; the cyclopropyl substituent provides a modest lipophilicity increment over a methyl group while the primary amine preserves aqueous compatibility . The fact that both isomers share the same XLogP3 means that differential biological performance between them cannot be attributed to passive partitioning differences alone, thereby highlighting the role of the α-methyl branch in modulating target binding or metabolic stability.

Lipophilicity

Head-to-head

Target: XLogP3 = 0.1

Linear isomer: XLogP3 = 0.1

Identical computed lipophilicity; partitioning alone cannot differentiate isomers

Bioactivity differences likely stereoelectronic or metabolic

Evidence Dimension	Octanol–water partition coefficient (XLogP3)
Target Compound Data	0.1 (computed)
Comparator Or Baseline	2-(4-Cyclopropylpyrimidin-2-yl)ethan-1-amine (CAS 944899-15-4): XLogP3 = 0.1
Quantified Difference	0.0 (identical XLogP3 within computational precision)
Conditions	XLogP3 3.0 algorithm (PubChem); both compounds computed under the same model

Why This Matters

Lipophilicity-driven procurement decisions (e.g., selection for blood–brain barrier penetration screens) will not differentiate these isomers; structural origin of any differential bioactivity must be sought in stereoelectronic or metabolic factors.

• [1] PubChem Compound Summary, CID 63318872, 2-(4-Cyclopropylpyrimidin-2-yl)ethan-1-amine. XLogP3-AA: 0.1. Computed by XLogP3 3.0 (PubChem release 2025.09.15). View Source

Alpha-Methyl Substitution: Permeability & PK Enhancement

In a published SAR study on dihydroxypyrimidine and N-methylpyrimidone HIV-integrase inhibitors, the introduction of a simple methyl substituent at the alpha-position of the pyrimidine C-2 side chain (analogous to the α-methyl branch present in the target compound versus its des-methyl linear isomer) led to: (i) enhanced passive membrane permeability as measured by PAMPA assay, identified as the key driver of improved cell-based activity; and (ii) an improved rat PK profile of the alpha-methyl derivative (compound 26a) over its des-methyl exact analog [1]. Although this study was conducted on a different pyrimidine chemotype, the structural principle—that α-methyl branching on a pyrimidine C-2 ethylamine side chain improves permeability and PK—constitutes class-level evidence that 1-(4-cyclopropylpyrimidin-2-YL)ethan-1-amine may offer superior cellular penetration characteristics relative to its linear 2-(4-cyclopropylpyrimidin-2-yl)ethan-1-amine isomer.

α-Methyl SAR

Class-level inference

Reported enhanced PAMPA permeability and improved rat PK for α-methyl vs des-methyl analog

May support cellular penetration advantage; direct confirmatory data absent

Class-level evidence from related chemotype; requires validation for this scaffold

Evidence Dimension	Cellular permeability (PAMPA) and rat PK profile
Target Compound Data	No direct data for this specific compound; class-level prediction from alpha-methyl pyrimidine C-2 side chain SAR
Comparator Or Baseline	Des-methyl pyrimidine C-2 side chain analog (exact match comparator in Nizi et al. 2009)
Quantified Difference	Qualitative improvement reported: enhanced PAMPA permeability and improved rat PK for alpha-methyl vs des-methyl [1]
Conditions	HIV-integrase inhibitor chemotype; PAMPA assay for passive permeability; rat PK profiling (Nizi et al., Bioorg. Med. Chem. Lett. 2009)

Why This Matters

For procurement decisions where cellular activity is the critical selection criterion, the alpha-methyl branched compound is supported by class-level SAR as the preferred candidate over the linear 2-ethylamine isomer; direct confirmatory PAMPA/PK data for this specific pair remain absent from the public literature as of 2025.

• [1] Nizi, E., Orsale, M.V., Crescenzi, B., Pescatore, G., Muraglia, E., Alfieri, A., Gardelli, C., Spieser, S.A.H. and Summa, V. (2009) 'Dihydroxy-pyrimidine and N-methylpyrimidone HIV-integrase inhibitors: Improving cell based activity by the quaternarization of a chiral center', Bioorganic & Medicinal Chemistry Letters, 19(16), pp. 4617–4621. View Source

Chirality: Enantiomer-Dependent vs. Achiral Isomer

1-(4-Cyclopropylpyrimidin-2-YL)ethan-1-amine possesses a stereogenic center at the α-carbon of the ethylamine side chain (SMILES: CC(C1=NC=CC(=N1)C2CC2)N) [1]. This chirality is absent in the linear regioisomer 2-(4-cyclopropylpyrimidin-2-yl)ethan-1-amine (SMILES: C1CC1C2=NC(=NC=C2)CCN), which is achiral [2]. The presence of a chiral center enables enantioselective downstream chemistry—including asymmetric catalysis, chiral auxiliary strategies, and diastereomeric salt resolution—that is structurally precluded in the linear isomer. Literature precedent in the pyrimidine HIV-integrase series explicitly notes that quaternarization (α-methyl substitution) creates a chiral center whose configuration influences biological activity, making enantiomeric purity a critical procurement specification [3].

Chirality

Structural evidence

One chiral center (α-carbon)

Linear isomer: achiral

Enantiomeric purity specification required; not applicable to achiral isomer

Enantioselective synthesis/chiral resolution feasible

Evidence Dimension	Presence of stereogenic center
Target Compound Data	One chiral center (α-carbon of ethan-1-amine side chain); SMILES: CC(C1=NC=CC(=N1)C2CC2)N
Comparator Or Baseline	2-(4-Cyclopropylpyrimidin-2-yl)ethan-1-amine: achiral; SMILES: C1CC1C2=NC(=NC=C2)CCN
Quantified Difference	Qualitative: chiral vs achiral; enables enantioselective synthesis and chiral resolution strategies
Conditions	Structural comparison by SMILES/InChI analysis (CIRS-GHS, PubChem)

Why This Matters

Procurement specifications must explicitly state enantiomeric purity requirements (racemic vs single enantiomer) for this compound, whereas this specification is irrelevant for the achiral linear isomer; differing enantiomeric compositions may yield divergent biological readouts.

• [1] CIRS GHS Database, 1-(4-Cyclopropylpyrimidin-2-YL)ethan-1-amine, CAS 1343227-32-6. Canonical SMILES: CC(C1=NC=CC(=N1)C2CC2)N. View Source
• [2] PubChem Compound Summary, CID 63318872, 2-(4-Cyclopropylpyrimidin-2-yl)ethan-1-amine. Canonical SMILES: C1CC1C2=NC(=NC=C2)CCN. View Source
• [3] Nizi, E. et al. (2009) 'Dihydroxy-pyrimidine and N-methylpyrimidone HIV-integrase inhibitors: Improving cell based activity by the quaternarization of a chiral center', Bioorganic & Medicinal Chemistry Letters, 19(16), pp. 4617–4621. View Source

1-(4-Cyclopropylpyrimidin-2-YL)ethan-1-amine – Research & Industrial Applications

Chiral Building Block for Kinase Inhibitor Optimization

The presence of a single stereogenic center at the α-carbon makes this compound suitable as a chiral amine building block in kinase inhibitor programs where enantiomeric configuration at the benzylic position can modulate ATP-binding site occupancy. The cyclopropyl group at the pyrimidine 4-position provides conformational restriction (ring strain energy ~27 kcal/mol) while maintaining a balanced XLogP3 of 0.1 [1], compatible with lead-like physicochemical space. Published SAR evidence demonstrates that α-methyl substitution on pyrimidine C-2 side chains improves cellular permeability and rat PK over des-methyl analogs [2], supporting prioritization of this branched amine scaffold over the linear isomer in cell-active compound series.

High-Boiling Intermediate for Thermal Processes

With a predicted boiling point of 283.4 ± 23.0°C —substantially higher than cyclopropylamine (49–50°C) or 1-cyclopropyl-ethylamine (90–92°C)—this compound is compatible with high-temperature reaction conditions (e.g., Buchwald–Hartwig aminations, nucleophilic aromatic substitutions above 150°C) where simpler cyclopropylamines would volatilize and be lost from the reaction mixture. Its thermal stability window (decomposition estimated above 250°C) further supports its use in high-temperature continuous flow synthesis protocols where reagent volatility must be minimized.

Salt-Form Screening for Early Formulation

The predicted conjugate acid pKa of 9.22 ± 0.10 indicates that at physiological pH (7.4), the compound exists predominantly in its protonated ammonium form, enabling salt formation with pharmaceutically acceptable counterions. The modest 0.12-unit pKa elevation over cyclopropylamine (pKa 9.10) [1] may influence the extent of protonation at formulation-relevant pH values and should be accounted for when designing salt-form screens or lyophilization protocols. Procurement specifications should include both free-base and hydrochloride salt options to support parallel formulation assessment.

Scaffold-Hopping with Cyclopropyl Modulation

In medicinal chemistry programs targeting kinases or CNS receptors where the pyrimidine C-4 position is a known vector for selectivity modulation, this compound serves as a scaffold-hopping entry point. The cyclopropyl substituent provides a modest lipophilicity increment over methyl while preserving aqueous solubility through the primary amine . The identical XLogP3 values (0.1) for both the α-methyl branched and linear isomers [1] mean that any differential target selectivity observed in screening can be confidently attributed to stereoelectronic factors or metabolic stability differences rather than passive distribution effects, thereby simplifying SAR interpretation and enabling cleaner go/no-go decisions in hit-to-lead programs.

Application

Selection Property

Validation Focus

Chiral building block for kinase inhibitor optimization

Chiral aminopyrimidine scaffold with α-methyl branch

Enantiomeric purity, permeability context, and SAR differentiation from linear isomer

High-boiling intermediate for thermal processes

High predicted boiling point and thermal stability

Distillation compatibility and solvent removal protocols vs. volatile cyclopropylamines

Salt-form evaluation for research formulations

pKa and protonation state at formulation-relevant pH

Salt stoichiometry, hygroscopicity, and lyophilization behavior

Scaffold-hopping with cyclopropyl modulation

Cyclopropyl conformational restriction and balanced LogP

Target selectivity attribution vs. passive distribution; metabolic stability differentiation

• [1] PubChem Compound Summary, CID 63318872, 2-(4-Cyclopropylpyrimidin-2-yl)ethan-1-amine. XLogP3-AA: 0.1. View Source
• [2] Nizi, E. et al. (2009) 'Dihydroxy-pyrimidine and N-methylpyrimidone HIV-integrase inhibitors: Improving cell based activity by the quaternarization of a chiral center', Bioorganic & Medicinal Chemistry Letters, 19(16), pp. 4617–4621. View Source